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Compound of Interest

Compound Name:
(5-Chloro-1H-indazol-3-

yl)methanol

Cat. No.: B034959 Get Quote

Shanghai, China – December 23, 2025 – This document provides a detailed calculation and

summary of the molecular weight for the compound (5-Chloro-1H-indazol-3-yl)methanol, a
substance of interest in contemporary chemical and pharmaceutical research. The

determination of a compound's molecular weight is a foundational step in its characterization,

influencing everything from reaction stoichiometry to analytical method development.

Compound Identification
The compound in question is (5-Chloro-1H-indazol-3-yl)methanol. Its unique Chemical

Abstracts Service (CAS) Registry Number is 102735-90-0.[1][2][3]

Molecular Formula
The established molecular formula for (5-Chloro-1H-indazol-3-yl)methanol is C₈H₇ClN₂O.[1]

[2][4] This formula indicates that a single molecule of the compound is composed of eight

carbon atoms, seven hydrogen atoms, one chlorine atom, two nitrogen atoms, and one oxygen

atom.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

calculation is based on the standard atomic weights of the constituent elements.
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The formula for calculating the molecular weight is as follows:

Molecular Weight = (No. of C atoms × Atomic Weight of C) + (No. of H atoms × Atomic Weight

of H) + (No. of Cl atoms × Atomic Weight of Cl) + (No. of N atoms × Atomic Weight of N) + (No.

of O atoms × Atomic Weight of O)

The standard atomic weights for the relevant elements are:

Carbon (C): 12.011 amu[5][6]

Hydrogen (H): 1.008 amu[7][8][9]

Chlorine (Cl): 35.453 amu[10][11]

Nitrogen (N): 14.007 amu[12][13][14]

Oxygen (O): 15.999 amu[15][16][17]

Substituting these values into the formula:

Molecular Weight = (8 × 12.011) + (7 × 1.008) + (1 × 35.453) + (2 × 14.007) + (1 × 15.999)

Molecular Weight = 96.088 + 7.056 + 35.453 + 28.014 + 15.999 Molecular Weight = 182.61

g/mol

Data Summary
The following table provides a clear, structured summary of the data used to calculate the

molecular weight of (5-Chloro-1H-indazol-3-yl)methanol.
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Element Symbol
Count in
Molecule

Standard
Atomic Weight
(amu)

Total
Contribution
to Molecular
Weight (amu)

Carbon C 8 12.011[5][18] 96.088

Hydrogen H 7 1.008[8][19] 7.056

Chlorine Cl 1 35.453[11][20] 35.453

Nitrogen N 2 14.007[13][14] 28.014

Oxygen O 1 15.999[16][17] 15.999

Total 182.61

The calculated molecular weight of (5-Chloro-1H-indazol-3-yl)methanol is 182.61 g/mol .[2]

Methodology for Molecular Weight Determination
The determination of the molecular weight for a chemical compound like (5-Chloro-1H-
indazol-3-yl)methanol is a theoretical calculation based on its empirically determined

molecular formula and the standard atomic weights of its constituent elements as established

by the International Union of Pure and Applied Chemistry (IUPAC).

Protocol:

Compound Identification: The first step is to unambiguously identify the compound. This is

achieved by determining its chemical structure, which leads to its systematic name and

molecular formula (C₈H₇ClN₂O). This is typically confirmed using analytical techniques such

as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and

elemental analysis.

Elemental Composition: The molecular formula dictates the number of atoms of each

element present in one molecule of the compound.

Standard Atomic Weights: The standard atomic weight of each element is sourced from the

IUPAC Periodic Table. These weights are a weighted average of the masses of an element's
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naturally occurring isotopes.

Calculation: The number of atoms of each element is multiplied by its standard atomic

weight. The sum of these products for all elements in the formula yields the molecular weight

of the compound. The unit for this value is the atomic mass unit (amu), which is numerically

equivalent to its molar mass in grams per mole ( g/mol ).

Logical Workflow for Calculation
The process for calculating the molecular weight follows a straightforward logical path, which

can be visualized as follows.

Identify Molecular Formula
(C₈H₇ClN₂O)

Count Carbon Atoms
(8)

Count Hydrogen Atoms
(7)

Count Chlorine Atoms
(1)

Count Nitrogen Atoms
(2)

Count Oxygen Atoms
(1)

Get Atomic Weight of C
(12.011)

Get Atomic Weight of H
(1.008)

Get Atomic Weight of Cl
(35.453)

Get Atomic Weight of N
(14.007)

Get Atomic Weight of O
(15.999)

Calculate C Mass
(8 * 12.011 = 96.088)

Calculate H Mass
(7 * 1.008 = 7.056)

Calculate Cl Mass
(1 * 35.453 = 35.453)

Calculate N Mass
(2 * 14.007 = 28.014)

Calculate O Mass
(1 * 15.999 = 15.999)

Sum All Masses

Final Molecular Weight
(182.61 g/mol)
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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